

DDHP as an anionic surfactant

Author: BenchChem Technical Support Team. **Date:** May 2026

Compound of Interest

Compound Name: *Didodecyl hydrogen phosphate*

CAS No.: *7057-92-3*

Cat. No.: *B1204631*

[Get Quote](#)

An In-Depth Technical Guide to Dodecyl Dihydrogen Phosphate (DDHP) as an Anionic Surfactant in Drug Development

Executive Summary

Dodecyl Dihydrogen Phosphate (DDHP), also known as monolauryl phosphate, is an anionic, phosphorus-containing surfactant of significant interest in the pharmaceutical sciences. Its amphiphilic molecular structure, comprising a 12-carbon hydrophobic alkyl chain (dodecyl) and a hydrophilic dihydrogen phosphate headgroup, imparts the ability to reduce interfacial tension and self-assemble into complex colloidal structures such as micelles and vesicles. These properties make DDHP a versatile excipient for a range of drug delivery applications, including the stabilization of emulsions, the formulation of nanoparticles, and the enhancement of drug permeation across biological membranes. This guide provides a detailed technical overview of DDHP, covering its fundamental physicochemical properties, mechanisms of action, and practical applications for researchers, scientists, and drug development professionals. We delve into the causality behind experimental choices for its characterization and formulation, present validated protocols, and discuss the necessary toxicological considerations for its use in pharmaceutical products.

Physicochemical Properties and Synthesis of DDHP

A thorough understanding of a surfactant's physicochemical properties is foundational to its effective application in formulation science. DDHP is an organophosphate compound that presents as a white to off-white solid at room temperature and is generally insoluble in water.^[1]

Key Physicochemical Data

The molecular characteristics of DDHP dictate its behavior in solution and its interaction with other molecules, such as active pharmaceutical ingredients (APIs) and biological lipids.

Property	Value	Reference(s)
Chemical Name	Dodecyl Dihydrogen Phosphate	^[2]
Synonyms	Monolauryl Phosphate, Dodecylphosphoric Acid	^[1]
CAS Number	2627-35-2	^[2]
Molecular Formula	C ₁₂ H ₂₇ O ₄ P	^[2]
Molecular Weight	266.31 g/mol	^[2]
Appearance	White to off-white solid	^[1]
Melting Point	39-45 °C	^[1] ^[2]
Boiling Point	385.5 °C (Predicted)	^[2]
Solubility	Insoluble in water; may be soluble in DMSO	^[1] ^[2]
pKa	1.95 ± 0.10 (Predicted)	
LogP	4.016	^[2]

Synthesis Pathways


The synthesis of DDHP is critical for ensuring high purity and yield, which are non-negotiable for pharmaceutical-grade excipients. Several methods have been established for the synthesis

of alkyl dihydrogen phosphates.

A prevalent and efficient method involves the direct phosphorylation of the corresponding alcohol. For DDHP, this involves the reaction of 1-dodecanol (lauryl alcohol) with a phosphorylating agent. A common laboratory-scale synthesis reacts 1-dodecanol with crystalline phosphoric acid in the presence of a base like triethylamine.[3] For industrial-scale production, a robust method involves reacting lauryl alcohol with phosphorus pentoxide (P_2O_5), where a dispersant such as mineral oil is used to manage the hygroscopic and clumping nature of P_2O_5 , followed by a controlled hydrolysis step.[4] The reaction yields a mixture of mono- and didodecyl phosphate, which can be controlled by adjusting reaction conditions.[4]

The Surfactant Action of DDHP: Micellization

Like all surfactants, the utility of DDHP is governed by its amphiphilic nature. In aqueous environments, DDHP molecules orient themselves to minimize the unfavorable interaction between their hydrophobic alkyl tails and water. Below a certain concentration, they primarily adsorb at interfaces (e.g., air-water or oil-water). However, once the interface is saturated, a critical phenomenon occurs: self-assembly into spherical aggregates known as micelles.



[Click to download full resolution via product page](#)

Figure 1: Self-assembly of DDHP monomers into a micelle above the CMC.

This transition point is the Critical Micelle Concentration (CMC), a defining characteristic of any surfactant.[5] Above the CMC, the hydrophobic core of the micelle creates a microenvironment capable of solubilizing poorly water-soluble drugs, a cornerstone of many advanced drug delivery systems. While the specific CMC for DDHP is not readily available in public literature, it is estimated to be in the low millimolar (1-5 mM) range, similar to other C12 anionic surfactants like sodium dodecyl sulfate (SDS), which has a CMC of approximately 8.2 mM in water at 25°C.[5][6]

Applications of DDHP in Drug Delivery Systems

The unique properties of DDHP enable its use in several key areas of pharmaceutical formulation.

Emulsion and Nano-emulsion Stabilization

Emulsions are thermodynamically unstable systems of two immiscible liquids. DDHP, by adsorbing at the oil-water interface, forms a protective barrier that reduces interfacial tension and prevents droplet coalescence. This is crucial for formulating stable oil-in-water (O/W) emulsions used for intravenous delivery of lipophilic drugs or as adjuvants in vaccines.[7] The phosphate headgroup provides strong electrostatic repulsion between droplets, contributing significantly to long-term stability.

Nanoparticle Formulation

DDHP can be a key component in the self-assembly of lipid-based nanoparticles, such as liposomes. Liposomes are vesicles composed of one or more lipid bilayers surrounding an aqueous core.[8] As an anionic lipid, DDHP can be incorporated into liposomal bilayers to:

- **Impart a Negative Surface Charge:** This charge, measured as zeta potential, prevents aggregation of nanoparticles through electrostatic repulsion, enhancing colloidal stability.[9]
- **Modulate Drug Loading and Release:** The charge can influence the encapsulation of cationic drugs and affect the permeability of the bilayer.
- **Influence Biological Interactions:** The surface charge can affect how the nanoparticles interact with cells and proteins in the body.

Transdermal Drug Delivery Enhancement

The stratum corneum, the outermost layer of the skin, presents a formidable barrier to drug absorption. Anionic surfactants like DDHP are known chemical penetration enhancers.[10] The proposed mechanism involves:

- **Interaction with Keratin:** The anionic phosphate headgroup interacts with proteins in the corneocytes.
- **Disruption of Lipid Bilayers:** The hydrophobic dodecyl tail intercalates into the highly ordered intercellular lipid matrix of the stratum corneum, disrupting its structure and increasing its

fluidity.

- Increased Hydration: Surfactants can increase the hydration of the stratum corneum, swelling the tissue and making it more permeable.[\[10\]](#)[\[11\]](#)

This transient and reversible disruption of the skin barrier facilitates the passage of co-administered drugs into deeper skin layers and potentially the systemic circulation.[\[12\]](#)[\[13\]](#)

Experimental Protocols: A Practical Guide

The following protocols are designed to be self-validating systems, providing the rationale behind key steps to ensure reproducibility and understanding.

Protocol: Determination of the Critical Micelle Concentration (CMC)

Rationale: The CMC is the concentration at which surfactant properties change abruptly. By measuring a property that is sensitive to micellization (like surface tension) across a range of concentrations, the CMC can be identified at the inflection point of the resulting curve.[\[14\]](#)


Methodology (Surface Tensiometry):

- Stock Solution Preparation: Prepare a concentrated stock solution of DDHP (e.g., 20 mM) in high-purity water. Gentle heating may be required to aid dissolution.
- Serial Dilutions: Prepare a series of dilutions from the stock solution, spanning a concentration range from well below to well above the expected CMC (e.g., 0.1 mM to 15 mM).
- Instrumentation: Calibrate a surface tensiometer (using methods like the Du Noüy ring or Wilhelmy plate) according to the manufacturer's instructions, ensuring the temperature is controlled (e.g., 25°C).
- Measurement: Measure the surface tension of each dilution, starting from the most dilute to minimize contamination. Allow the reading to stabilize for each measurement.

- Data Analysis: Plot surface tension (γ) as a function of the logarithm of the DDHP concentration ($\log C$). The plot will show two linear regions. The CMC is the concentration at the intersection of these two lines.[\[14\]](#)

Protocol: Formulation of DDHP-Containing Liposomes

Rationale: The thin-film hydration method is a robust and widely used technique to produce multilamellar vesicles (MLVs). The inclusion of DDHP provides surface charge and stability. Subsequent size reduction via sonication or extrusion is necessary to produce small unilamellar vesicles (SUVs) suitable for many drug delivery applications.[\[8\]](#)[\[9\]](#)



[Click to download full resolution via product page](#)

Figure 2: Workflow for DDHP-Containing Liposome Formulation.

Methodology (Thin-Film Hydration):

- **Lipid Preparation:** In a round-bottom flask, dissolve the primary structural lipid (e.g., dipalmitoylphosphatidylcholine, DPPC) and DDHP (e.g., at a 9:1 molar ratio) in a suitable organic solvent mixture like chloroform:methanol. If encapsulating a lipophilic drug, add it at this stage.^[9]
- **Film Formation:** Evaporate the solvent using a rotary evaporator to form a thin, uniform lipid film on the flask wall.
- **Drying:** Further dry the film under high vacuum for several hours (or overnight) to ensure complete removal of residual solvent. This step is critical as residual solvent can affect bilayer integrity and be toxic.^[9]
- **Hydration:** Hydrate the film with an aqueous buffer (e.g., PBS, pH 7.4) by vortexing or gentle agitation. The temperature of the buffer must be above the phase transition temperature (T_c) of the primary lipid. This process causes the lipid film to swell and form MLVs. A hydrophilic drug can be dissolved in the buffer for passive encapsulation.
- **Sizing:** To produce smaller, more uniform vesicles, the MLV suspension must be downsized.
 - **Sonication:** Use a probe or bath sonicator to apply high-energy ultrasound, breaking down MLVs into SUVs.^[8]
 - **Extrusion:** Repeatedly pass the MLV suspension through polycarbonate membranes with defined pore sizes (e.g., 100 nm). This method provides better control over the final vesicle size distribution.
- **Purification:** Remove any unencapsulated drug from the formulation using techniques like dialysis or size exclusion chromatography.

Protocol: Characterization of DDHP-Based Formulations

Rationale: A full characterization is required to ensure the quality, stability, and efficacy of the final formulation.

Parameter	Technique	Purpose
Particle Size & Polydispersity	Dynamic Light Scattering (DLS)	Determines the mean hydrodynamic diameter and the broadness of the size distribution. Crucial for predicting in vivo fate.
Surface Charge	Zeta Potential Measurement	Measures the magnitude of the electrostatic charge on the nanoparticle surface. A value of ± 30 mV is generally indicative of good colloidal stability.
Encapsulation Efficiency (%EE)	Chromatography (e.g., HPLC) / Spectroscopy	Quantifies the amount of drug successfully entrapped within the nanoparticles versus the total amount used. $\%EE = (\text{Drug in Nanoparticles} / \text{Total Drug}) \times 100$.
Morphology	Transmission Electron Microscopy (TEM) / Cryo-TEM	Visualizes the shape and structure of the nanoparticles.

Safety and Toxicological Profile

While DDHP is a valuable formulation tool, its introduction into a pharmaceutical product necessitates a thorough safety evaluation. As an excipient, it must be shown to be safe at the intended concentration and route of administration.

General Considerations for Anionic Surfactants:

- **Skin and Mucosal Irritation:** The primary toxicological concern for many anionic surfactants is irritation. Their ability to interact with and disrupt cellular membranes can lead to local irritation.^[15] The closely related surfactant, sodium dodecyl sulfate (SDS), is a known skin irritant.^[15]

- **Hemolytic Potential:** For intravenous formulations, the potential for surfactants to lyse red blood cells (hemolysis) must be assessed.
- **Systemic Toxicity:** Following absorption, the potential for systemic toxicity must be evaluated through standard preclinical toxicology programs.^[16]

Required Toxicological Studies: A comprehensive toxicological package for a novel excipient like DDHP would typically include, but not be limited to:

- **In Vitro Cytotoxicity Assays:** To assess the effect on relevant cell lines.
- **Genotoxicity Studies:** To evaluate the potential for DNA damage.
- **Acute and Repeat-Dose Systemic Toxicity Studies:** In relevant animal models to identify potential target organs and establish a no-observed-adverse-effect level (NOAEL).^[16]
- **Local Tolerance Studies:** Specific to the intended route of administration (e.g., skin irritation, ocular irritation).

Researchers and developers must consult regulatory guidelines (e.g., from the FDA or EMA) to design an appropriate safety evaluation program for any formulation containing DDHP.

Conclusion and Future Perspectives

Dodecyl dihydrogen phosphate is a highly versatile anionic surfactant with demonstrable utility in pharmaceutical formulation. Its ability to form stable micelles, stabilize emulsions, and create charged nanoparticles makes it a powerful tool for addressing challenges in drug solubility and delivery. Its role as a penetration enhancer further broadens its applicability to transdermal and topical systems.

Future research should focus on several key areas:

- **Publicly Documenting CMC and Phase Behavior:** Establishing a definitive public record of the CMC of DDHP under various conditions (pH, ionic strength) would greatly benefit formulators.
- **Exploring Novel Applications:** While its use in emulsions and liposomes is logical, its potential as a component in more complex systems like solid lipid nanoparticles (SLNs),

nanostructured lipid carriers (NLCs), or as a charge-reversal agent in targeted delivery systems warrants investigation.

- **Head-to-Head Adjuvant Studies:** While not currently documented as a vaccine adjuvant, DDHP could be used to formulate oil-in-water emulsions similar to approved adjuvants like MF59.^{[7][17]} Studies comparing the immunogenicity of DDHP-based emulsions to existing standards would be highly valuable.
- **Comprehensive Toxicological Profiling:** The generation and publication of a comprehensive, publicly accessible toxicological dataset for DDHP would significantly accelerate its adoption and regulatory acceptance in new drug products.

By continuing to explore the fundamental properties and applications of DDHP, the scientific community can fully leverage its potential to create safer and more effective medicines.

References

- Wikipedia. (2024). Critical micelle concentration. Available at: [\[Link\]](#)
- Mukerjee, P., & Mysels, K. J. (1971). Critical micelle concentrations of aqueous surfactant systems. National Bureau of Standards. Available at: [\[Link\]](#)
- Kashemirov, B. A., et al. (n.d.). Science of Synthesis 42.16 Phosphoric Acid and Derivatives. Thieme. (Specific citation details may vary based on the exact chapter/section, but the synthesis method is described therein). Available at: [\[Link\]](#)
- American Elements. (n.d.). **Didodecyl Hydrogen Phosphate**. Available at: [\[Link\]](#)
- Centers for Disease Control and Prevention. (2024). Adjuvants and Vaccines. Available at: [\[Link\]](#)
- Murnane, J. E., et al. (2024). Skin penetration enhancers: Mechanistic understanding and their selection for formulation and design. Journal of Controlled Release. Available at: [\[Link\]](#)
- Agilent Technologies. (n.d.). Rapid Critical Micelle Concentration (CMC) Determination Using Fluorescence Polarization. Available at: [\[Link\]](#)

- Williams, A. C., & Barry, B. W. (2012). Penetration enhancers. Advanced Drug Delivery Reviews. Available at: [\[Link\]](#)
- Agency for Toxic Substances and Disease Registry (ATSDR). (n.d.). Analytical Methods. Available at: [\[Link\]](#)
- Shi, B., et al. (2018). Preparation and Characterization of Drug Liposomes by pH-Gradient Method. Methods in Molecular Biology. Available at: [\[Link\]](#)
- Jesorka, A., & Orwar, O. (2008). Liposomes: technologies and analytical applications. Annual review of analytical chemistry. Available at: [\[Link\]](#)
- Haque, T., & Talukder, M. M. U. (2018). Chemical Enhancer: A Simplistic Way to Modulate Barrier Function of the Stratum Corneum. Advanced Pharmaceutical Bulletin. Available at: [\[Link\]](#)
- GOV.UK. (n.d.). Environmental Risk Evaluation Report: para-C12-alkylphenols. Available at: [\[Link\]](#)
- Abd El-Hamid, M. I., et al. (2024). Evaluating the Immunogenicity and Protective Efficacy of a Novel Vaccine Candidate Against Salmonella in Poultry. Vaccines. Available at: [\[Link\]](#)
- Lautenschläger, H. (n.d.). Penetration enhancement – molecular mechanisms in the skin. Dermaviduals. Available at: [\[Link\]](#)
- Trovato, M., et al. (2022). An Overview of Vaccine Adjuvants: Current Evidence and Future Perspectives. Vaccines. Available at: [\[Link\]](#)
- Aitken, R. A., et al. (2012). Convenient Preparation of Long-Chain Dialkyl Phosphates. Synthesis. Available at: [\[Link\]](#)
- Parmar, P., et al. (2015). Peptides as skin penetration enhancers: mechanisms of action. Journal of Controlled Release. Available at: [\[Link\]](#)
- Practical Biochemistry. (2022). Preparing Lipids for extrusion, from chloroform to aqueous buffer. YouTube. Available at: [\[Link\]](#)

- Wikipedia. (2024). Immunologic adjuvant. Available at: [\[Link\]](#)
- Guedes, A. F. S., et al. (2023). Liposome Formulations for the Strategic Delivery of PARP1 Inhibitors: Development and Optimization. *Pharmaceutics*. Available at: [\[Link\]](#)
- Ananthapadmanabhan, K. P., et al. (2013). Toxicological effects of sodium dodecyl sulfate. *Journal of Chemical and Pharmaceutical Research*. Available at: [\[Link\]](#)
- PubChem. (n.d.). Dodecylphosphate. Available at: [\[Link\]](#)
- PubChemLite. (n.d.). Dodecyl dihydrogen phosphate (C12H27O4P). Available at: [\[Link\]](#)
- China Plastics. (2019). Synthesis of Dodecyl Phosphate Catalyzed with Supported PW/MCM-22 Molecular Sieve. Available at: [\[Link\]](#)
- Al-Adhami, M., et al. (2023). Advancements in Vaccine Adjuvants: The Journey from Alum to Nano Formulations. *Vaccines*. Available at: [\[Link\]](#)
- Wang, Y., et al. (2011). Synthesis of dodecyl phosphate from lauryl alcohol and phosphorus pentoxide dispersed in 10# machine oil. *Shandong Chemical Industry*. Available at: [\[Link\]](#)
- The Royal Society of Chemistry. (n.d.). Supporting Information Model of Protocell Compartments - Dodecyl Hydrogen Sulfate Vesicles. Available at: [\[Link\]](#)

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopic labeling.

Email: info@benchchem.com or [Request Quote Online](#).

Sources

- [1. 2627-35-2 CAS MSDS \(Dodecyl dihydrogen phosphate\) Melting Point Boiling Point Density CAS Chemical Properties \[chemicalbook.com\]](#)
- [2. Monolauryl phosphate \(Dodecyl dihydrogen phosphate\) | Biochemical Assay Reagents | 2627-35-2 | Invivochem \[invivochem.com\]](#)
- [3. Thieme E-Books & E-Journals \[thieme-connect.de\]](#)

- [4. researchgate.net \[researchgate.net\]](#)
- [5. Critical micelle concentration - Wikipedia \[en.wikipedia.org\]](#)
- [6. pdf.benchchem.com \[pdf.benchchem.com\]](#)
- [7. An Overview of Vaccine Adjuvants: Current Evidence and Future Perspectives - PMC \[pmc.ncbi.nlm.nih.gov\]](#)
- [8. Methods of Liposomes Preparation: Formation and Control Factors of Versatile Nanocarriers for Biomedical and Nanomedicine Application - PMC \[pmc.ncbi.nlm.nih.gov\]](#)
- [9. mdpi.com \[mdpi.com\]](#)
- [10. Chemical Enhancer: A Simplistic Way to Modulate Barrier Function of the Stratum Corneum - PMC \[pmc.ncbi.nlm.nih.gov\]](#)
- [11. Penetration enhancement – molecular mechanisms ... \[dermaviduals.de\]](#)
- [12. Skin penetration enhancers: Mechanistic understanding and their selection for formulation and design - PubMed \[pubmed.ncbi.nlm.nih.gov\]](#)
- [13. Skin penetration enhancers - PubMed \[pubmed.ncbi.nlm.nih.gov\]](#)
- [14. pdf.benchchem.com \[pdf.benchchem.com\]](#)
- [15. jocpr.com \[jocpr.com\]](#)
- [16. assets.publishing.service.gov.uk \[assets.publishing.service.gov.uk\]](#)
- [17. Adjuvants and Vaccines | Vaccine Safety | CDC \[cdc.gov\]](#)
- To cite this document: BenchChem. [DDHP as an anionic surfactant]. BenchChem, [2026]. [Online PDF]. Available at: [<https://www.benchchem.com/product/b1204631/docs#ddhp-as-an-anionic-surfactant>]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for diagnostic or therapeutic procedures. While BenchChem strives to provide accurate protocols, we make no warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support: The protocols provided are for reference purposes. Unsure if this reagent suits your experiment?

Need Industrial/Bulk Grade? [Request Custom Synthesis Quote](#)

BenchChem

Our mission is to be the trusted global source of essential and advanced chemicals, empowering scientists and researchers to drive progress in science and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

[Contact our Ph.D. Support Team for a compatibility check](#)